Cas no 90364-70-8 (4aα,6β-Dihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone)

4aα,6β-Dihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone structure
90364-70-8 structure
Product Name:4aα,6β-Dihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
CAS No:90364-70-8
MF:C19H24O5
MW:332.390866279602
CID:1950166
Update Time:2024-03-01

4aα,6β-Dihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone Chemical and Physical Properties

Names and Identifiers

    • 4aα,6β-Dihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
    • Gibberellin A69
    • Gibbane-1,10-dicarboxylic acid, 4a,6-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,4aα,4bβ,6β,10β)- (9CI)
    • GA70
    • GA69
    • Inchi: 1S/C19H24O5/c1-9-7-18-8-10(9)11(20)6-12(18)19-5-3-4-17(2,16(23)24-19)14(19)13(18)15(21)22/h10-14,20H,1,3-8H2,2H3,(H,21,22)/t10-,11-,12-,13-,14-,17-,18+,19-/m1/s1
    • InChI Key: IPHNMKITOREFLW-MHKXYFPYSA-N
    • SMILES: O1C([C@]2(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]31[C@]2([H])[C@]([H])(C(=O)O[H])[C@]12C([H])([H])C(=C([H])[H])[C@]([H])([C@@]([H])(C([H])([H])[C@]13[H])O[H])C2([H])[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • XLogP3: 1.065

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